Cas no 2138074-94-7 (6-(1-hydroxypropan-2-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione)

• Product Name: 6-(1-hydroxypropan-2-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione
• CAS No: 2138074-94-7
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 5825141
• PubChem ID: 165499386
• Update Time: 2025-07-15

6-(1-hydroxypropan-2-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• 6-(1-hydroxypropan-2-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione
• 2138074-94-7
• 6-(1-hydroxypropan-2-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione
• EN300-1145359

• Inchi： 1S/C12H14N2O4/c1-7(5-15)14-11(16)9-3-8(6-18-2)4-13-10(9)12(14)17/h3-4,7,15H,5-6H2,1-2H3
• InChI Key： HNBSCSDZBYXULH-UHFFFAOYSA-N
• SMILES： OCC(C)N1C(C2=C(C=C(COC)C=N2)C1=O)=O

Computed Properties

• Exact Mass: 250.09535693g/mol
• Monoisotopic Mass: 250.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 79.7Ų

Additional information on 6-(1-hydroxypropan-2-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione

Recent Advances in the Study of 6-(1-hydroxypropan-2-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione (CAS: 2138074-94-7)

The compound 6-(1-hydroxypropan-2-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione (CAS: 2138074-94-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrolopyridine-dione scaffold, exhibits promising biological activities, making it a potential candidate for drug development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic applications.

One of the key areas of investigation has been the compound's role as a modulator of specific enzymatic pathways. Preliminary in vitro studies have demonstrated its ability to inhibit certain kinases involved in inflammatory and oncogenic signaling. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its selective inhibition of PI3Kδ, a kinase implicated in autoimmune disorders and cancer. The study reported an IC50 value in the nanomolar range, suggesting high potency and specificity.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as a building block for more complex pharmacophores. A team at the University of Cambridge successfully utilized 2138074-94-7 as a precursor in the synthesis of novel polycyclic compounds with enhanced bioavailability and target affinity. Their findings, published in Organic Letters, underscore the versatility of this molecule in medicinal chemistry.

Another significant advancement involves the optimization of synthetic routes for 2138074-94-7. Traditional methods often yielded low quantities and required harsh conditions. However, a 2024 study in Chemical Communications introduced a streamlined, catalytic asymmetric synthesis that improved both yield and enantiomeric purity. This breakthrough is expected to facilitate large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain. The compound's metabolic stability and pharmacokinetic profile require further investigation. Recent in vivo studies in rodent models have shown rapid clearance, necessitating structural modifications to enhance its half-life. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 6-(1-hydroxypropan-2-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione represents a compelling case study in modern drug discovery. Its dual role as a bioactive molecule and a synthetic intermediate highlights its multifaceted potential. Future research directions may include expanded structure-activity relationship studies and preclinical trials to validate its therapeutic efficacy in disease models.